Cas no 76782-82-6 (3-(tert-Butyldimethylsilyloxy)-1-propyne)
76782-82-6 structure
Product Name:3-(tert-Butyldimethylsilyloxy)-1-propyne
CAS No:76782-82-6
MF:C9H18OSi
MW:170.324123859406
MDL:MFCD01863574
CID:562887
PubChem ID:3445622
Update Time:2025-07-31
3-(tert-Butyldimethylsilyloxy)-1-propyne Chemical and Physical Properties
Names and Identifiers
-
- Silane,(1,1-dimethylethyl)dimethyl(2-propyn-1-yloxy)-
- tert-Butyldimethyl(2-propynyloxy)silane
- 3-(tert-Butyldimethylsilyloxy)-1-propyne
- C9H18OSi
- tert-Butyldimethyl(prop-2-ynyloxy)silane
- tert-butyl-dimethyl-prop-2-ynoxysilane
- ghl.PD_Mitscher_leg0.449
- TBDMS ether of propargyl alcohol
- t-butyldimethylsilyl propargyl ether
- tert-butyldimethylpropargyloxysilane
- UPCMLD00WV-88
- Propargyl alcohol tert-butyldimethylsilyl ether
- tert-Butyldimethyl(2-propyn-1-yloxy)silane
- tert-Butyldimethylsilyl propargyl ethe
-
- MDL： MFCD01863574
- Inchi： 1S/C9H18OSi/c1-7-8-10-11(5,6)9(2,3)4/h1H,8H2,2-6H3
- InChI Key： ZYDKYFIXEYSNPO-UHFFFAOYSA-N
- SMILES： [Si](C)(C)(C(C)(C)C)OCC#C
Computed Properties
- Exact Mass: 170.11300
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Density: 0.84 g/mL at 25 °C(lit.)
- Boiling Point: 163°C(lit.)
- Flash Point: 38.8±10.0 ºC,
- Refractive Index: n20/D 1.429(lit.)
- Solubility: Very slightly soluble (0.34 g/l) (25 º C),
- PSA: 9.23000
- LogP: 2.64140
3-(tert-Butyldimethylsilyloxy)-1-propyne Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H226-H315-H319
- Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
- Hazardous Material transportation number：UN 1993 3
- WGK Germany：3
- Hazard Category Code： 10
- Safety Instruction： S16
- PackingGroup：III
- Risk Phrases：R10
3-(tert-Butyldimethylsilyloxy)-1-propyne Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
3-(tert-Butyldimethylsilyloxy)-1-propyne Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B5163-25ml |
3-(tert-Butyldimethylsilyloxy)-1-propyne |
76782-82-6 | 98.0%(GC) | 25ml |
￥1520.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B5163-5ml |
3-(tert-Butyldimethylsilyloxy)-1-propyne |
76782-82-6 | 98.0%(GC) | 5ml |
￥535.0 | 2022-06-10 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 495492-5ML |
3-(tert-Butyldimethylsilyloxy)-1-propyne |
76782-82-6 | 5ml |
¥404.63 | 2023-12-05 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 495492-25ML |
3-(tert-Butyldimethylsilyloxy)-1-propyne |
76782-82-6 | 25ml |
¥1082.4 | 2023-12-05 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B829471-100ml |
tert-Butyldimethyl(prop-2-ynyloxy)silane |
76782-82-6 | 97% | 100ml |
￥2,178.00 | 2022-09-02 | |
| ChemScence | CS-M1108-10g |
tert-butyldimethyl(prop-2-ynyloxy)silane |
76782-82-6 | 99.54% | 10g |
$34.0 | 2022-04-26 | |
| ChemScence | CS-M1108-25g |
tert-butyldimethyl(prop-2-ynyloxy)silane |
76782-82-6 | 99.54% | 25g |
$68.0 | 2022-04-26 | |
| ChemScence | CS-M1108-100g |
tert-butyldimethyl(prop-2-ynyloxy)silane |
76782-82-6 | 99.54% | 100g |
$200.0 | 2022-04-26 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T36030-5ml |
tert-Butyldimethyl(prop-2-ynyloxy)silane |
76782-82-6 | 97% | 5ml |
¥148.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T36030-25ml |
tert-Butyldimethyl(prop-2-ynyloxy)silane |
76782-82-6 | 25ml |
¥588.0 | 2021-09-07 |
3-(tert-Butyldimethylsilyloxy)-1-propyne Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:76782-82-6)3-(tert-Butyldimethylsilyloxy)-1-propyne
Order Number:A838826
Stock Status:in Stock
Quantity:500g/1000g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:44
Price ($):198.0/396.0
Email:sales@amadischem.com
3-(tert-Butyldimethylsilyloxy)-1-propyne Related Literature
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Guo Yu,Yuanhui Zhang,Lance Schideman,Ted Funk,Zhichao Wang Energy Environ. Sci., 2011,4, 4587-4595
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
76782-82-6 (3-(tert-Butyldimethylsilyloxy)-1-propyne) Related Products
- 165404-59-1(2,4-Hexadiyn-1-ol, 6-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-)
- 112057-64-4(1-Propanol, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2-methyl-, (R)-)
- 163591-85-3(4,9-Dioxa-3,10-disiladodec-6-yne, 2,2,3,3,10,10,11,11-octamethyl-)
- 105859-45-8((2S)-3-{tert-Butyl(dimethyl)silyloxy}-2-methylpropan-1-ol)
- 125494-93-1(Silane, (1,1-dimethylethyl)dimethyl[(1-methyl-2-propynyl)oxy]-)
- 150406-34-1(Silane, (1,1-dimethylethyl)dimethyl[[(1S)-1-methyl-2-propynyl]oxy]-)
- 78592-82-2(4-(tert-Butyldimethylsilyloxy)-1-butyne)
- 91509-32-9(Lithium, [3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-1-propynyl]-)
- 83591-03-1(Silane, (2-butynyloxy)(1,1-dimethylethyl)dimethyl-)
- 145383-93-3(Triisopropyl-prop-2-ynyloxy-silane)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:76782-82-6)3-(tert-Butyldimethylsilyloxy)-1-propyne
Purity:99%/99%
Quantity:500g/1000g
Price ($):198.0/396.0